![molecular formula C10H13N3 B020348 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine CAS No. 133240-06-9](/img/structure/B20348.png)
2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine
Overview
Description
2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine, also known as EDMIP, is a heterocyclic aromatic compound that is commonly used in laboratory experiments. It is an important component in the synthesis of a variety of organic compounds and has been used in a variety of scientific research applications. EDMIP has been studied extensively for its biochemical and physiological effects, as well as its potential applications in the laboratory.
Scientific Research Applications
Innovative Synthesis Approaches
Industrial-Scale Production of Angiotensin II Receptor Antagonists : 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine serves as a crucial intermediate in synthesizing potent angiotensin II antagonists. Two synthesis routes have been explored: the first converts 1,1-bis(methylthio)-2-nitroethene to 2-amino-4,6-dimethyl-3-nitropyridine, followed by catalytic hydrogenation. The second involves propionitrile conversion to imidate hydrochloride, then reacting with aminoacetonitrile and acetylacetone to yield the desired product. The propionitrile route was successfully scaled up for pilot plant production (Stucky, Roduit, & Schmidt, 1997).
Antituberculotic Activity
Potential Antituberculotic Agents : A study synthesized 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and its derivatives, exploring their antituberculotic potential. Various compounds, including methyl ester, amide, nitrile, thioamide, amidoxime, hydrazide, and hydrazidehydrazones, were synthesized and tested for antituberculotic activity (Bukowski & Janowiec, 1996).
Anticancer Potential
Synthesis of Anticancer Agents : Imidazo[4,5-b]pyridines have been synthesized and investigated for their anticancer properties. The study developed routes for synthesizing these compounds by cyclizing substituted amino-diaminopyridines with ethyl orthoformate. Oxidative cyclization of diaminopyridines with aryl aldehydes produced imidazopyridine ring systems, showing significant antitumor activity in mice (Temple, Rose, Comber, & Rener, 1987).
Novel Synthetic Routes
Synthesis of Pyridin-7-ol Derivatives : A novel method led to 1,2-dimethyl-5-phenyl-1H-imidazo[4,5-b]pyridin-7-ol through a series of intermediates, starting from 4-amino-1,2-dimethyl-1H-imidazole-5-carboxylic acid ethyl ester and ethyl benzoyl acetate. This synthesis pathway involved ring-chain tautomerizations and rearrangements, yielding structurally interesting compounds (Lis, Traina, & Huffman, 1990).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine is the angiotensin II receptor . Angiotensin II is a critical pressor substance of the renin-angiotensin system (RAS), which plays a crucial role in regulating blood pressure and fluid balance .
Mode of Action
As a nonpeptidic angiotensin II receptor antagonist, this compound binds to the angiotensin II receptor, thereby blocking the binding of angiotensin II . This prevents the vasoconstrictor effects of angiotensin II and results in a decrease in blood pressure .
Biochemical Pathways
The compound’s action on the angiotensin II receptor disrupts the renin-angiotensin system (RAS), a key regulator of blood pressure and fluid balance . By blocking the effects of angiotensin II, the compound can reduce vasoconstriction and decrease the secretion of aldosterone, a hormone that increases the reabsorption of sodium and water in the kidneys . This leads to a decrease in blood volume and a reduction in blood pressure .
Pharmacokinetics
This suggests that the compound may have favorable pharmacokinetic properties for oral administration and sustained action .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the reduction of blood pressure . By blocking the angiotensin II receptor, the compound prevents the vasoconstrictor effects of angiotensin II, leading to vasodilation . Additionally, by reducing aldosterone secretion, the compound can decrease sodium and water reabsorption in the kidneys, leading to a reduction in blood volume . These effects collectively result in a decrease in blood pressure .
Biochemical Analysis
Biochemical Properties
It is known that this compound is an antagonist of the angiotensin II receptor . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in the angiotensin II pathway.
Cellular Effects
As an angiotensin II receptor antagonist, it likely influences cell function by blocking the effects of angiotensin II, a hormone that can constrict blood vessels and increase blood pressure . This could potentially impact cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine involves its interaction with the angiotensin II receptor. By acting as an antagonist, it prevents angiotensin II from binding to its receptor, thereby inhibiting the downstream effects of this hormone .
Metabolic Pathways
Given its role as an angiotensin II receptor antagonist, it may interact with enzymes or cofactors involved in the angiotensin II pathway .
Properties
IUPAC Name |
2-ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-4-8-12-9-6(2)5-7(3)11-10(9)13-8/h5H,4H2,1-3H3,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWWJWZJOSWSJQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(N1)C(=CC(=N2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40431137 | |
Record name | 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40431137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133240-06-9 | |
Record name | 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40431137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Ethyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B8NB2AA6HQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 2-ethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine in medicinal chemistry?
A1: 2-Ethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine is a crucial intermediate in the synthesis of potent angiotensin II receptor antagonists []. Angiotensin II receptor antagonists are a class of pharmaceuticals used to treat hypertension (high blood pressure) by blocking the action of angiotensin II, a hormone that constricts blood vessels.
Q2: What are the two main synthetic routes for producing 2-ethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine discussed in the research?
A2: The research outlines two primary methods for synthesizing 2-ethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine []:
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